Cas no 149400-67-9 (2H-1-Benzopyran-6-ol, 2-(chloromethyl)-3,4-dihydro-2,5,7,8-tetramethyl-)

• Product Name: 2H-1-Benzopyran-6-ol, 2-(chloromethyl)-3,4-dihydro-2,5,7,8-tetramethyl-
• CAS No: 149400-67-9
• MF: C₁₄H₁₉ClO₂
• MW: 254.752463579178
• CID: 5907837
• PubChem ID: 22220878
• Update Time: 2025-06-12

2H-1-Benzopyran-6-ol, 2-(chloromethyl)-3,4-dihydro-2,5,7,8-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-6-ol, 2-(chloromethyl)-3,4-dihydro-2,5,7,8-tetramethyl-
• 2-(Chloromethyl)-2,5,7,8-tetramethylchroman-6-ol
• EN300-741481
• 2-chloromethyl-6-hydroxy-2,5,7,8-tetramethylchroman
• 2-(chloromethyl)-2,5,7,8-tetramethyl-3,4-dihydro-2H-1-benzopyran-6-ol
• UZNVMWBLRRJGFR-UHFFFAOYSA-N
• 149400-67-9
• SCHEMBL5674781

• Inchi： 1S/C14H19ClO2/c1-8-9(2)13-11(10(3)12(8)16)5-6-14(4,7-15)17-13/h16H,5-7H2,1-4H3
• InChI Key： UZNVMWBLRRJGFR-UHFFFAOYSA-N
• SMILES： C1(CCl)(C)OC2=C(C)C(C)=C(O)C(C)=C2CC1

Computed Properties

• Exact Mass: 254.1073575g/mol
• Monoisotopic Mass: 254.1073575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.130±0.06 g/cm3(Predicted)
• Boiling Point: 392.6±42.0 °C(Predicted)
• pka: 11.33±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 2H-1-Benzopyran-6-ol, 2-(chloromethyl)-3,4-dihydro-2,5,7,8-tetramethyl-

Professional Introduction to 2H-1-Benzopyran-6-ol, 2-(chloromethyl)-3,4-dihydro-2,5,7,8-tetramethyl and CAS No. 149400-67-9

The compound 2H-1-Benzopyran-6-ol, 2-(chloromethyl)-3,4-dihydro-2,5,7,8-tetramethyl (CAS No. 149400-67-9) represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry. This tricyclic scaffold, characterized by a benzopyran core substituted with specific functional groups, has garnered attention due to its structural complexity and biological relevance. The presence of a chloromethyl group at the 2-position and the tetramethyl substitution pattern at the 2,5,7,8 positions imparts unique reactivity and binding properties that make it a valuable candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities and favorable pharmacokinetic profiles. The benzopyran scaffold is particularly noteworthy for its presence in numerous natural products and bioactive molecules. For instance, derivatives of benzopyran have been implicated in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The compound under discussion (CAS No. 149400-67-9) is no exception and has been the subject of several studies aimed at elucidating its mechanism of action and potential therapeutic applications.

One of the most compelling features of this molecule is its ability to interact with biological targets through multiple binding sites. The chloromethyl group at the 2-position serves as a versatile handle for further chemical modification, enabling the synthesis of libraries of analogs with tailored biological properties. Additionally, the tetramethyl substitution pattern at the 2,5,7,8 positions enhances lipophilicity and metabolic stability, which are critical factors for drug-like characteristics. These structural features have made this compound an attractive starting point for medicinal chemists seeking to develop novel therapeutics.

Recent research has highlighted the importance of benzopyran derivatives in modulating signaling pathways associated with inflammation and cancer. For example, studies have demonstrated that certain benzopyran-based compounds can inhibit the activity of kinases and other enzymes involved in tumor progression. The specific arrangement of substituents in 2H-1-Benzopyran-6-ol, 2-(chloromethyl)-3,4-dihydro-2,5,7,8-tetramethyl (CAS No. 149400-67-9) may confer selectivity for these targets while minimizing off-target effects. This has prompted investigations into its potential as an anti-cancer agent and has opened up new avenues for drug development.

The synthesis of this compound involves a series of well-established organic reactions that highlight its synthetic accessibility despite its complex structure. Key steps include cyclization reactions to form the benzopyran core followed by functional group transformations to introduce the chloromethyl and methyl groups at appropriate positions. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such molecules, which is crucial for both academic research and industrial applications.

In addition to its potential as an active pharmaceutical ingredient (API), this compound has also been explored as a building block for more complex drug candidates. By leveraging its reactive sites—such as the chloromethyl group—chemists can construct novel molecules with enhanced potency or selectivity. This approach aligns with modern drug discovery strategies that emphasize modular design and rapid screening of large compound libraries.

The biological evaluation of CAS No. 149400-67-9 has revealed promising preliminary data that warrant further investigation. In vitro assays have shown activity against several disease-relevant targets, including enzymes overexpressed in cancer cells and inflammatory mediators involved in autoimmune disorders. While these findings are encouraging, they also underscore the need for comprehensive characterization to fully understand the molecule's therapeutic potential.

One particularly intriguing aspect of this compound is its ability to cross biological membranes due to its lipophilic nature. This property is essential for drugs that need to reach intracellular targets or traverse barriers such as the blood-brain barrier (BBB). The tetramethyl substitution pattern contributes significantly to this lipophilicity while maintaining solubility parameters that are conducive to formulation development.

The future direction of research on 2H-1-Benzopyran-6-ol, 2-(chloromethyl)-3,4-dihydro-2,5,7,8-tetramethyl (CAS No. 149400-67-9) will likely focus on optimizing its pharmacokinetic properties and exploring its potential in preclinical studies. Collaborative efforts between synthetic chemists and biologists will be essential to translate laboratory findings into clinical candidates with tangible therapeutic benefits.

In conclusion,CAS No. 149400-67-9 represents a structurally intriguing molecule with significant promise in pharmaceutical research. Its unique combination of functional groups and substituents makes it a valuable tool for drug discovery efforts aimed at addressing unmet medical needs across multiple therapeutic areas.